![molecular formula C22H21O4Sb B073027 Triphenylantimony Diacetate CAS No. 1538-62-1](/img/structure/B73027.png)
Triphenylantimony Diacetate
Overview
Description
Triphenylantimony diacetate, also known as triphenylstibine diacetate, is an organostibine compound with the formula [(C6H5)3Sb(OAc)2]. It is a white solid, soluble in many organic solvents, and is used as a catalyst in organic synthesis. The compound is of interest in the fields of organic chemistry, catalysis, and biochemistry.
Scientific Research Applications
Phenyl-phenyl coupling in triphenylantimony catalyzed by palladium has been explored, revealing the potential of triphenylantimony in complex formation and catalysis (Barton et al., 1990).
The reaction of triphenylantimony with tert-butyl peracetate forms diacetates, demonstrating its reactivity in oxidation processes and formation of alkoxides (Gushchin et al., 1995).
Ultraviolet irradiation of triphenylantimony produces an antimony-centered radical, indicating its potential in photochemical applications (Cook & Vincent, 1977).
Triphenylantimony is used in catalytic C-phenylation of methyl acrylate, suggesting its application in organic synthesis and catalysis (Moiseev et al., 2003).
Cleavage reactions of triphenylantimony with dialkyl dithiophosphoric acids have been studied, indicating its involvement in complex formation and bond cleavage processes (Chaturvedi et al., 1996).
Triphenylantimony chloro(2-oxybenzaldoximate) synthesis and its reaction with pentaphenylantimony were investigated, showcasing its potential in forming new compounds (Sharutin et al., 2015).
The synthesis and structure of triphenylantimony diphthalate hydrate were analyzed, providing insights into its structural and chemical properties (Sharutin et al., 2014).
Triphenylantimony's dissolution in liquid C60, forming well-ordered structures, indicates its solvency capabilities and potential in material science (Fedurco et al., 1995).
The preparation of triphenylantimony diesters demonstrates its utility in the synthesis of organometallic compounds (Havranek et al., 1978).
Safety and Hazards
Triphenylantimony Diacetate is toxic if swallowed and harmful if inhaled . It is also toxic to aquatic life with long-lasting effects . It is advised to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes . Personal protective equipment and chemical impermeable gloves should be used when handling this compound .
Future Directions
Triphenylantimony (V) catecholate complexes are compounds with redox active ligand, which are of interest for several reasons . They are often responsible in Nature for chemical transformations requiring the transfer of one or several electrons and are involved in important processes such as oxidation, reduction, hydrolysis, etc . Therefore, they can potentially act as building blocks for the design of heterometallic complexes, including coordination polymers .
Mechanism of Action
Target of Action
Triphenylantimony Diacetate primarily targets the Glutathione S-transferase A1 . This enzyme plays a crucial role in the conjugation of reduced glutathione to a wide number of exogenous and endogenous hydrophobic electrophiles .
Mode of Action
It is known that the compound interacts with its target, glutathione s-transferase a1, and catalyzes isomerization reactions that contribute to the biosynthesis of steroid hormones .
Biochemical Pathways
It is known that the compound interferes with enzymes of the glycogenolysis and gluconeogenesis pathways, potentially affecting circulating glucose levels .
Pharmacokinetics
It is known that the compound is a solid white powder , suggesting that it may be administered orally or intravenously
Result of Action
It is known that the compound can cause a significant decrease in the electron-withdrawing properties of the o-quinoid moiety, which is caused by the effect of the electron-donating catecholate metallacycle .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the reaction of the compound with Ph3SbBr2 in toluene in the presence of triethylamine yields an ionic complex . The same reaction in methanol leads to complete displacement of bromide ions from the antimony coordination sphere . This suggests that the solvent used can significantly influence the compound’s action.
properties
IUPAC Name |
[acetyloxy(triphenyl)-λ5-stibanyl] acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3C6H5.2C2H4O2.Sb/c3*1-2-4-6-5-3-1;2*1-2(3)4;/h3*1-5H;2*1H3,(H,3,4);/q;;;;;+2/p-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPOFCRCFZPKTCF-UHFFFAOYSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)O[Sb](C1=CC=CC=C1)(C2=CC=CC=C2)(C3=CC=CC=C3)OC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21O4Sb | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601046126 | |
Record name | Triphenylantimony diacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601046126 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
471.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1538-62-1 | |
Record name | Bis(acetato-κO)triphenylantimony | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1538-62-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Bis(acetato-O-)triphenylantimony | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001538621 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Antimony, bis(acetato-O)triphenyl- | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=179784 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Triphenylantimony diacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601046126 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Bis(acetato-O-)triphenylantimony | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.014.784 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is known about the synthesis of Triphenylantimony Diacetate?
A1: The research paper focuses on improved synthetic methods for several organoantimony compounds, including this compound. [] While the abstract doesn't detail the specific improvements, it suggests that the described methods offer advantages over previous synthetic approaches. For detailed information on these improved methods, please refer to the full text of the paper: [] Brief Note Improved Methods for the Synthesis of Antimony Triacetate, this compound, and Pentaphenylantimony.
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